Cas no 896161-29-8 (N2-cyclobutyl-2,5-Pyridinediamine)

N2-cyclobutyl-2,5-pyridinediamine is a pyridine-based diamine compound featuring a cyclobutyl substituent at the N2 position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound's rigid cyclobutyl ring enhances conformational stability, while the 2,5-diamine functionality offers versatile reactivity for further derivatization, such as in the preparation of heterocyclic scaffolds or metal-chelating ligands. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry, particularly in the design of targeted inhibitors or bioactive molecules. High-purity grades ensure reproducibility in research and development processes.

N2-cyclobutyl-2,5-Pyridinediamine structure

896161-29-8 structure

Product Name:N2-cyclobutyl-2,5-Pyridinediamine

CAS No:896161-29-8

MF:C₉H₁₃N₃

MW:163.219621419907

CID:1120726

PubChem ID:62414921

Update Time:2025-10-19

N2-cyclobutyl-2,5-Pyridinediamine Chemical and Physical Properties

Names and Identifiers

- N2-cyclobutyl-2,5-Pyridinediamine
- 2-n-cyclobutylpyridine-2,5-diamine
- n2-cyclobutylpyridine-2,5-diamine
- DTXSID201299383
- EN300-3026065
- 896161-29-8
- AKOS011702800
- 2,5-Pyridinediamine, N2-cyclobutyl-
- Inchi： 1S/C9H13N3/c10-7-4-5-9(11-6-7)12-8-2-1-3-8/h4-6,8H,1-3,10H2,(H,11,12)
- InChI Key： SLRVQMVZTWQXCM-UHFFFAOYSA-N
- SMILES： N(C1C=CC(=CN=1)N)C1CCC1

Computed Properties

Exact Mass: 163.110947427g/mol
Monoisotopic Mass: 163.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 50.9Å²

N2-cyclobutyl-2,5-Pyridinediamine Pricemore >>

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